Cas no 745783-78-2 ((S)-(+)-2-Hexyl isocyanate)

• Product Name: (S)-(+)-2-Hexyl isocyanate
• CAS No: 745783-78-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 93006
• PubChem ID: 7018268
• Update Time: 2025-04-18

(S)-(+)-2-Hexyl isocyanate Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2-Hexyl isocyanate
• (2S)-2-isocyanatohexane;
• (2S)-2-ISOCYANATOHEXANE
• SCHEMBL15034704
• DTXSID50426973
• 745783-78-2
• AKOS025295703

• MDL： MFCD05664080
• Inchi： 1S/C7H13NO/c1-3-4-5-7(2)8-6-9/h7H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： JNWLFMYCGXLVJQ-ZETCQYMHSA-N
• SMILES： O=C=N[C@@H](C)CCCC
• BRN： 8253640

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Irritating colorless liquid
• Density: 0.87
• Boiling Point: 155.2°C at 760 mmHg
• Flash Point: 46.4°C
• Refractive Index: 1.4180
• PSA: 29.43000
• LogP: 1.90090
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

(S)-(+)-2-Hexyl isocyanate Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/22-36/37/38-42
• Safety Instruction： S23; S26; S36/37/39; S45
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/22; R36/37/38; R42
• Packing Group：III
• Safety Term：6.1